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Compound of Interest

Compound Name: 3,4-Dimethylpentanal

Cat. No.: B100440

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 3,4-
Dimethylpentanal (CAS No. 19353-21-0). The information is compiled from Safety Data
Sheets (SDS), and chemical databases to ensure a thorough understanding of the potential
hazards and the implementation of appropriate safety measures in a laboratory or research
setting.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is foundational to
its safe handling. The following table summarizes the key properties of 3,4-Dimethylpentanal.
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Property Value Source(s)
Molecular Formula C7H140 [1112][3][4]
Molecular Weight 114.19 g/mol [11[2][5]
Appearance Colorless liquid (likely) [6]

Boiling Point 134.5 °C at 760 mmHg [1]

Flash Point 33.4°C [1]

Density 0.803 g/cm?3 [1]

Vapor Pressure

8.08 mmHg at 25 °C

[1]

Solubility

Soluble in organic solvents;

[6]

limited solubility in water.

Hazard Identification and Classification

3,4-Dimethylpentanal is classified as a hazardous substance. The Globally Harmonized

System of Classification and Labelling of Chemicals (GHS) provides a universal framework for

hazard communication.

GHS Classification Summary

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapor
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity - ]
) ] H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
tract irritation)
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(Source:[5][7])
Hazard Pictograms:
lalt text

lwsalt text

Signal Word:Warning

Toxicology and Health Effects

While specific quantitative toxicity data such as LD50 (lethal dose, 50%) or LC50 (lethal
concentration, 50%) for 3,4-Dimethylpentanal are not readily available in the reviewed
literature, the GHS classification indicates the primary health hazards.

Inhalation: May cause respiratory irritation.[5][7] Vapors may cause drowsiness and
dizziness.

o Skin Contact: Causes skin irritation.[5][7] Prolonged or repeated contact may lead to
dermatitis.

o Eye Contact: Causes serious eye irritation.[5][7]

 Ingestion: May be harmful if swallowed. Aspiration hazard is a concern with similar
aldehydes.

Experimental Protocols for Safe Handling

The following protocols are derived from standard safety procedures for handling flammable
and irritant chemicals and should be strictly adhered to when working with 3,4-
Dimethylpentanal.

4.1. Engineering Controls

o Ventilation: Work in a well-ventilated area. A chemical fume hood is required for all
procedures that may generate vapors or aerosols.
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« Ignition Sources: Keep away from open flames, hot surfaces, sparks, and other sources of
ignition. Use explosion-proof electrical, ventilating, and lighting equipment.

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.

4.2. Personal Protective Equipment (PPE)
o Eye and Face Protection: Wear chemical safety goggles and a face shield.
 Skin Protection:

o Gloves: Wear chemically resistant gloves (e.g., nitrile rubber).

o Protective Clothing: Wear a lab coat and, if necessary, an apron or coveralls to prevent
skin contact.

» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
organic vapor cartridge.

4.3. General Hygiene Practices

e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the laboratory.

 Remove contaminated clothing and wash it before reuse.

Storage and Disposal

Proper storage and disposal are critical to maintaining a safe laboratory environment.
5.1. Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from heat, sparks, and open flames.

o Store away from incompatible materials such as strong oxidizing agents.
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5.2. Disposal

» Dispose of waste in accordance with local, state, and federal regulations.
e Do not allow the chemical to enter drains or waterways.
Emergency Procedures

6.1. First-Aid Measures

¢ Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
medical attention.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

6.2. Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

» Specific Hazards: Flammable liquid and vapor. Vapors may travel to a source of ignition and
flash back. Containers may explode when heated.

Logical Workflow for Handling 3,4-Dimethylpentanal

The following diagram illustrates the logical progression of safety considerations when working
with 3,4-Dimethylpentanal.
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Safe Handling Workflow for 3,4-Dimethylpentanal
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Caption: Logical workflow for the safe handling of 3,4-Dimethylpentanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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